methyl [2-[(4-methylphenyl)amino]-4-oxo-1,3-thiazol-5(4H)-ylidene]acetate

• IUPAC Name: methyl (2Z)-2-[2-(4-methylphenyl)imino-4-oxo-1,3-thiazolidin-5-ylidene]acetate
• InChI: InChI=1S/C13H12N2O3S/c1-8-3-5-9(6-4-8)14-13-15-12(17)10(19-13)7-11(16)18-2/h3-7H,1-2H3,(H,14,15,17)/b10-7-
• InChI Key: LDNDWYXPTHYYEN-YFHOEESVSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N=C2NC(=O)C(=CC(=O)OC)S2
• Isomeric SMILES: CC1=CC=C(C=C1)N=C2NC(=O)/C(=C/C(=O)OC)/S2
• Molecular Formula: C13H12N2O3S
• Molecular Weight: 276.31 g/mol

Description

Methyl [2-[(4-methylphenyl)amino]-4-oxo-1,3-thiazol-5(4H)-ylidene]acetate, also known as MMTA, is a compound that has been studied for its potential applications in scientific research.

Scientific Research Applications

Methyl [2-[(4-methylphenyl)amino]-4-oxo-1,3-thiazol-5(4H)-ylidene]acetate has been studied for its potential applications in scientific research, particularly in the field of medicinal chemistry. It has been shown to have anticancer activity, with studies demonstrating its ability to inhibit the growth of cancer cells. Additionally, methyl [2-[(4-methylphenyl)amino]-4-oxo-1,3-thiazol-5(4H)-ylidene]acetate has been studied for its potential use as an antimicrobial agent, with research suggesting it may be effective against a range of bacterial and fungal infections.

Mechanism of Action

The mechanism of action of methyl [2-[(4-methylphenyl)amino]-4-oxo-1,3-thiazol-5(4H)-ylidene]acetate is not fully understood, but it is thought to work by inhibiting key enzymes involved in cell growth and division. Studies have shown that methyl [2-[(4-methylphenyl)amino]-4-oxo-1,3-thiazol-5(4H)-ylidene]acetate can induce apoptosis, or programmed cell death, in cancer cells, which may contribute to its anticancer activity.
Biochemical and Physiological Effects:
Studies have shown that methyl [2-[(4-methylphenyl)amino]-4-oxo-1,3-thiazol-5(4H)-ylidene]acetate can have a range of biochemical and physiological effects, including the ability to reduce inflammation, enhance immune function, and improve antioxidant activity. Additionally, methyl [2-[(4-methylphenyl)amino]-4-oxo-1,3-thiazol-5(4H)-ylidene]acetate has been shown to have neuroprotective effects, with research suggesting it may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One advantage of using methyl [2-[(4-methylphenyl)amino]-4-oxo-1,3-thiazol-5(4H)-ylidene]acetate in lab experiments is its potential as a versatile compound with a range of applications in medicinal chemistry research. However, one limitation is the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

For research on methyl [2-[(4-methylphenyl)amino]-4-oxo-1,3-thiazol-5(4H)-ylidene]acetate include exploring its potential as a therapeutic agent for a range of diseases, including cancer and neurodegenerative diseases. Additionally, further research is needed to fully understand its mechanism of action and potential side effects, as well as to develop more efficient and cost-effective synthesis methods.

Synthesis Methods

Methyl [2-[(4-methylphenyl)amino]-4-oxo-1,3-thiazol-5(4H)-ylidene]acetate can be synthesized through a multistep process starting with the reaction of 4-methylbenzenamine with carbon disulfide to form 2-amino-4-methylthiazole-5-carbonitrile. The resulting product is then reacted with chloroacetic acid to form methyl [2-[(4-methylphenyl)amino]-4-oxo-1,3-thiazol-5(4H)-ylidene]acetate.